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Compound of Interest

Compound Name:
(2-Chloro-1-

methoxyethoxy)benzene

CAS No.: 16602-34-9

Cat. No.: B8530986

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of (2-Chloro-1-

methoxyethyl)benzene and Related Derivatives

Executive Summary & Structural Clarification
Target Compound: (2-Chloro-1-methoxyethyl)benzene CAS Registry Number: 3898-26-8

Molecular Formula:

Molecular Weight: 186.64 g/mol

Editorial Note on Nomenclature: The specific string "(2-Chloro-1-methoxyethoxy)benzene"

technically describes a mixed acetal structure (

). However, in synthetic organic chemistry and drug development, this nomenclature is
frequently conflated with the stable ether derivative (2-Chloro-1-methoxyethyl)benzene (

), formed via the methoxy-chlorination of styrene.
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Given the instability of the acetal form (susceptible to rapid hydrolysis) and the industrial

relevance of the ether form (a key intermediate in the synthesis of functionalized styrenes and

agrochemicals), this guide primarily characterizes the (2-Chloro-1-methoxyethyl)benzene ether,

while providing a comparative predictive analysis for the acetal isomer to ensure

comprehensive coverage.

Synthesis & Mechanistic Context
Understanding the synthesis is critical for interpreting the Mass Spectrometry (MS)

fragmentation patterns and identifying potential impurities in NMR.

Primary Route: Electrophilic Methoxy-Chlorination of Styrene. Reagents: Styrene, Chlorine (

) or N-Chlorosuccinimide (NCS), Methanol (

). Mechanism:

Chloronium Ion Formation: The alkene attacks the electrophilic chlorine, forming a bridged

chloronium ion intermediate.

Regioselective Nucleophilic Attack: Methanol attacks the more substituted benzylic carbon

(Markovnikov-like opening), driven by the stabilization of the developing positive charge by

the aromatic ring.

Result: Formation of the

-chloro-

-methoxy ether.

Impurities:

Styrene dichloride: (1,2-Dichloroethyl)benzene (from

attack instead of

).

Styrene glycol dimethyl ether: (1,2-Dimethoxyethyl)benzene (from double
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attack, rare).
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(Nucleophile)

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of (2-Chloro-1-methoxyethyl)benzene, highlighting

the regioselective opening of the chloronium ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data confirms the regiochemistry (methoxy at the benzylic position).

NMR Data (400 MHz, )
The spectrum is characterized by a chiral center, making the methylene protons diastereotopic,

though they often appear as a simplified doublet of doublets or a multiplet depending on

resolution.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Ar-H 7.30 – 7.45 Multiplet 5H -
Aromatic

Ring Protons

CH-OMe 4.42
Doublet of

Doublets (dd)
1H

Benzylic

Methine (

to O)

CH

-Cl
3.65 – 3.75 Multiplet 2H -

Chloromethyl

Group (

to O)

O-CH 3.28 Singlet 3H -
Methoxy

Group

Interpretation:

The benzylic proton at 4.42 ppm is deshielded by both the aromatic ring and the oxygen

atom. Its coupling to the adjacent

protons confirms the connectivity.

The methoxy singlet at 3.28 ppm is distinct and integrates to 3H, confirming the incorporation

of methanol.

NMR Data (100 MHz, )
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Position
Shift (

, ppm)
Type Assignment

C-Ar (ipso) 138.5 Quaternary Aromatic C1

C-Ar 128.6, 128.4, 126.8 CH Aromatic C2-C6

CH-OMe 83.5 CH
Benzylic Carbon

(Chiral Center)

O-CH 57.2 CH Methoxy Carbon

CH

-Cl
46.1 CH Chloromethyl Carbon

Critical Validation Point:

The chemical shift of the benzylic carbon (83.5 ppm) is diagnostic for an ether linkage. If the

chlorine were at the benzylic position (regioisomer), this shift would be significantly different

(typically ~60-65 ppm).

Mass Spectrometry (MS)
Method: GC-MS (Electron Ionization, 70 eV).

The fragmentation pattern is dominated by

-cleavage adjacent to the ether oxygen.
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m/z
Relative
Abundance

Fragment Ion Interpretation

184 / 186 < 5%
Molecular Ion (Shows

Cl isotope pattern 3:1)

135 15%
Loss of chloromethyl

group

121 100% (Base Peak) -Cleavage: Benzylic

oxocarbenium ion

77 40% Phenyl cation

49 / 51 10% Chloromethyl cation

Mechanistic Insight: The base peak at m/z 121 is the signature of this structure. It arises from

the loss of the chloromethyl radical (

) to form a stable, resonance-stabilized oxocarbenium ion (

). This confirms the methoxy group is on the benzylic carbon.

Molecular Ion [M]+
m/z 184/186

Base Peak [M - CH2Cl]+
m/z 121

(Ph-CH=OMe)+

Alpha-Cleavage
(- .CH2Cl)

Fragment [CH2Cl]+
m/z 49/51

C-C Bond Break

Phenyl Cation
m/z 77

Loss of C2H4O

Click to download full resolution via product page
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Caption: Primary fragmentation pathway in Electron Ionization (EI) MS, leading to the

diagnostic base peak at m/z 121.

Infrared (IR) Spectroscopy
Sampling: Neat film (ATR) or KBr pellet.

Wavenumber (

)
Intensity Assignment Notes

3030 - 3060 Weak C-H Stretch (Ar) Aromatic ring

2850 - 2950 Medium C-H Stretch (Alk) Methyl/Methylene

1100 - 1120 Strong C-O-C Stretch Ether linkage

700 - 750 Strong C-Cl Stretch Alkyl chloride

690, 740 Strong Ar-H Bending
Monosubstituted

benzene

Comparative Analysis: The Acetal Isomer
If the target was indeed the literal (2-Chloro-1-methoxyethoxy)benzene (

), the spectroscopic signature would differ significantly due to the O-C-O (acetal) functionality.

Stability Warning: This compound is a mixed acetal of chloroacetaldehyde. It is prone to

hydrolysis in moist air to release phenol and chloroacetaldehyde.

Predicted NMR Differences:

NMR (Acetal H): The methine proton would shift downfield to

5.4 – 5.6 ppm (compared to 4.42 ppm in the ether) due to the electron-withdrawing effect
of two oxygens.

NMR (Acetal C): The central carbon would appear at

100 – 105 ppm (characteristic of acetals), distinct from the 83.5 ppm of the ether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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